Cas no 2228653-90-3 (1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid)
1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid
- 1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid
- 2228653-90-3
- EN300-1880481
-
- Inchi: 1S/C15H25NO5/c1-14(2,3)21-13(19)16-8-9-20-11(10-16)15(12(17)18)6-4-5-7-15/h11H,4-10H2,1-3H3,(H,17,18)
- InChI Key: KUGNALIHXWTGQO-UHFFFAOYSA-N
- SMILES: O1CCN(C(=O)OC(C)(C)C)CC1C1(C(=O)O)CCCC1
Computed Properties
- Exact Mass: 299.17327290g/mol
- Monoisotopic Mass: 299.17327290g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 21
- Rotatable Bond Count: 4
- Complexity: 409
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.7
- Topological Polar Surface Area: 76.1Ų
1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1880481-0.05g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 0.05g |
$827.0 | 2023-09-18 | ||
| Enamine | EN300-1880481-0.1g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 0.1g |
$867.0 | 2023-09-18 | ||
| Enamine | EN300-1880481-0.25g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 0.25g |
$906.0 | 2023-09-18 | ||
| Enamine | EN300-1880481-0.5g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 0.5g |
$946.0 | 2023-09-18 | ||
| Enamine | EN300-1880481-1.0g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 1g |
$986.0 | 2023-06-01 | ||
| Enamine | EN300-1880481-2.5g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 2.5g |
$1931.0 | 2023-09-18 | ||
| Enamine | EN300-1880481-5.0g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 5g |
$2858.0 | 2023-06-01 | ||
| Enamine | EN300-1880481-10.0g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 10g |
$4236.0 | 2023-06-01 | ||
| Enamine | EN300-1880481-1g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 1g |
$986.0 | 2023-09-18 | ||
| Enamine | EN300-1880481-5g |
1-{4-[(tert-butoxy)carbonyl]morpholin-2-yl}cyclopentane-1-carboxylic acid |
2228653-90-3 | 5g |
$2858.0 | 2023-09-18 |
1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid Related Literature
-
Amit Kumar Majhi,Subbarao Kanchi,V. Venkataraman,K. G. Ayappa,Prabal K. Maiti Soft Matter, 2015,11, 8632-8640
-
Xiaotong Feng,Lei Bian,Jie Ma,Lei Zhou,Xiayan Wang,Guangsheng Guo,Qiaosheng Pu Chem. Commun., 2019,55, 3963-3966
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
Additional information on 1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid
1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid: A Comprehensive Overview
The compound with CAS No. 2228653-90-3, known as 1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmaceutical research. This compound is characterized by its unique structure, which combines a morpholine ring with a cyclopentane carboxylic acid moiety, making it a promising candidate for various applications in drug development and material science.
The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled researchers to produce this compound with high enantiomeric excess, which is crucial for its potential use in chiral drug design. The morpholine ring, a six-membered heterocyclic structure containing an oxygen atom, plays a pivotal role in the compound's stability and reactivity. Its ability to form hydrogen bonds and participate in various stereochemical interactions makes it an attractive scaffold for medicinal chemists.
One of the most notable features of this compound is its cyclopentane carboxylic acid group, which contributes to its hydrophilic properties. This group enhances the compound's solubility in aqueous solutions, making it more bioavailable when used as a drug candidate. Recent studies have explored the use of this compound as a potential modulator of G-protein coupled receptors (GPCRs), which are critical targets in the treatment of various diseases, including cardiovascular disorders and neurodegenerative diseases.
In addition to its pharmacological applications, this compound has also been investigated for its role in polymer chemistry. The morpholine ring can act as a building block for constructing advanced polymers with tailored mechanical and thermal properties. Researchers have demonstrated that incorporating this compound into polymer networks can significantly improve their resistance to environmental stressors, such as UV radiation and oxidative degradation.
The safety profile of this compound has been thoroughly evaluated in preclinical studies. Results indicate that it exhibits low toxicity at therapeutic concentrations, with no significant adverse effects on major organ systems. These findings underscore its potential for safe use in human therapeutics. Furthermore, recent toxicological studies have highlighted the importance of understanding the metabolization pathways of this compound to ensure its long-term safety profile.
In conclusion, 1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid (CAS No. 2228653-90-3) is a versatile compound with wide-ranging applications in both pharmaceutical and materials science. Its unique chemical structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for advancing modern medicine and technology. As research continues to uncover new insights into its properties and functions, this compound is poised to play an increasingly important role in the development of innovative solutions across multiple disciplines.
2228653-90-3 (1-{4-(tert-butoxy)carbonylmorpholin-2-yl}cyclopentane-1-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)